Cas no 1261806-43-2 (2-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile)

• Product Name: 2-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile
• CAS No: 1261806-43-2
• MF: C₁₄H₉F₃N₂
• MW: 262.229873418808
• CID: 4992096
• Update Time: 2025-05-20

2-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile

• Inchi： 1S/C14H9F3N2/c15-14(16,17)12-7-2-1-5-10(12)11-6-3-4-9(8-18)13(11)19/h1-7H,19H2
• InChI Key： UMMNVGJDKLOCPF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC=C(C#N)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 357
• XLogP3: 4
• Topological Polar Surface Area: 49.8

Additional information on 2-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile

Introduction to 2-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile (CAS No. 1261806-43-2)

2-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile, with the CAS number 1261806-43-2, is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including an amino group, a trifluoromethyl group, and a biphenyl core, which collectively contribute to its diverse chemical and biological properties.

The biphenyl core in 2-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile provides a rigid and planar structure, which is advantageous for molecular recognition and interactions with biological targets. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the compound's lipophilicity and metabolic stability. Additionally, the amino group offers potential for hydrogen bonding and can be easily modified to fine-tune the compound's pharmacological profile.

Recent studies have explored the potential applications of 2-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile in various therapeutic areas. One notable area of research is its use as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes, including neurotransmission, sensory perception, and hormone signaling. The ability of 2-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile to modulate GPCR activity makes it a promising candidate for the development of novel drugs targeting these receptors.

In the context of medicinal chemistry, 2-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile has been investigated for its potential as an anticancer agent. Research has shown that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. The selective inhibition of this pathway by 2-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile suggests its potential as a lead compound for further drug development.

Beyond its medicinal applications, 2-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile has also been studied for its use in materials science. Its rigid biphenyl core and electron-withdrawing trifluoromethyl group make it an attractive building block for the synthesis of advanced materials with unique optical and electronic properties. For instance, it has been used as a component in the fabrication of organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs), where its ability to enhance charge transport and stability is highly valued.

The synthesis of 2-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile typically involves multistep procedures that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the coupling of substituted aryl halides with amino compounds followed by functional group transformations to introduce the trifluoromethyl group and the cyano group. Recent advancements in catalytic methods have simplified these processes, making it more feasible to produce this compound on a larger scale.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound. It is also important to store it in a cool, dry place away from incompatible materials to prevent degradation or unwanted reactions.

To summarize, 2-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile (CAS No. 1261806-43-2) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for drug development and advanced material applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.